Nateglinide-d5
Nateglinide-d5
Brand Name:
Vulcanchem
CAS No.:
1227666-13-8
VCID:
VC0017283
InChI:
InChI=1S/C19H27NO3/c1-13(2)15-8-10-16(11-9-15)18(21)20-17(19(22)23)12-14-6-4-3-5-7-14/h3-7,13,15-17H,8-12H2,1-2H3,(H,20,21)(H,22,23)/i3D,4D,5D,6D,7D
SMILES:
CC(C)C1CCC(CC1)C(=O)NC(CC2=CC=CC=C2)C(=O)O
Molecular Formula:
C19H27NO3
Molecular Weight:
322.46
Nateglinide-d5
CAS No.: 1227666-13-8
Reference Standards
VCID: VC0017283
Molecular Formula: C19H27NO3
Molecular Weight: 322.46
CAS No. | 1227666-13-8 |
---|---|
Product Name | Nateglinide-d5 |
Molecular Formula | C19H27NO3 |
Molecular Weight | 322.46 |
IUPAC Name | 3-(2,3,4,5,6-pentadeuteriophenyl)-2-[(4-propan-2-ylcyclohexanecarbonyl)amino]propanoic acid |
Standard InChI | InChI=1S/C19H27NO3/c1-13(2)15-8-10-16(11-9-15)18(21)20-17(19(22)23)12-14-6-4-3-5-7-14/h3-7,13,15-17H,8-12H2,1-2H3,(H,20,21)(H,22,23)/i3D,4D,5D,6D,7D |
Standard InChIKey | OELFLUMRDSZNSF-ZBRYERADSA-N |
SMILES | CC(C)C1CCC(CC1)C(=O)NC(CC2=CC=CC=C2)C(=O)O |
Synonyms | N-[[trans-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine-d5; A 4166; AY 4166-d5; D-Nateglinide-d5; DJN 608-d5; Fastic-d5; Glinate-d5; Natelide-d5; SDZ-DJN 608-d5; Senaglinide-d5; Starlix-d5; Starlix DS-d5; Starsis-d5;_x000B_ |
PubChem Compound | 45040004 |
Last Modified | Nov 11 2021 |
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